molecular formula C7H2ClF2NO4 B3049823 3-Chloro-2,4-difluoro-5-nitrobenzoic acid CAS No. 221221-03-0

3-Chloro-2,4-difluoro-5-nitrobenzoic acid

Cat. No.: B3049823
CAS No.: 221221-03-0
M. Wt: 237.54 g/mol
InChI Key: PUTHSDYYDURNPS-UHFFFAOYSA-N
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Description

3-Chloro-2,4-difluoro-5-nitrobenzoic acid is a useful research compound. Its molecular formula is C7H2ClF2NO4 and its molecular weight is 237.54 g/mol. The purity is usually 95%.
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Properties

CAS No.

221221-03-0

Molecular Formula

C7H2ClF2NO4

Molecular Weight

237.54 g/mol

IUPAC Name

3-chloro-2,4-difluoro-5-nitrobenzoic acid

InChI

InChI=1S/C7H2ClF2NO4/c8-4-5(9)2(7(12)13)1-3(6(4)10)11(14)15/h1H,(H,12,13)

InChI Key

PUTHSDYYDURNPS-UHFFFAOYSA-N

SMILES

C1=C(C(=C(C(=C1[N+](=O)[O-])F)Cl)F)C(=O)O

Canonical SMILES

C1=C(C(=C(C(=C1[N+](=O)[O-])F)Cl)F)C(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

An amount of 1 g of 3-chloro-2,4-difluorobenzoic acid is added to a mixture of 1 ml of fuming nitric acid and 1.3 ml of sulfuric acid at 0° C. The suspension is then stirred at room temperature for 30 minutes and poured on ice. Filtration affords the desired product.
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1 g
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1 mL
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1.3 mL
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Synthesis routes and methods II

Procedure details

3-Chloro-2,4-difluoro-benzoic acid 1a (3.00 g, 15.6 mmol) is added to a stirred solution of concentrated H2SO4 (16 mL) and fuming nitric acid (0.85 mL, 20.3 mmol). After 3 hours a precipitate forms. The yellow slurry is poured onto ice water (100 mL). The aqueous mixture is extracted with diethyl ether (3×). The organic extracts are dried (Na2SO4) and concentrated under reduced pressure to give 3.50 g (95%) of clean desired product as a pale yellow solid.
Quantity
3 g
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16 mL
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0.85 mL
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reactant
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Synthesis routes and methods III

Procedure details

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